Cas no 68622-14-0 (1-fluoro-2-isocyanato-4-nitrobenzene)

• Product Name: 1-fluoro-2-isocyanato-4-nitrobenzene
• CAS No: 68622-14-0
• MF: C₇H₃FN₂O₃
• MW: 182.108724832535
• CID: 820779
• PubChem ID: 144307
• Update Time: 2025-06-09

1-fluoro-2-isocyanato-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitrophenyl isocyanate
• 1-fluoro-2-isocyanato-4-nitrobenzene
• 2-fluoro-5-nitrobenzenisocyanate
• FT-0612371
• A836202
• 1-Fluoro-2-isocyanato-4-nitro-benzene
• 4-CHLORO-1,3-DIMETHYLPYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLICACID
• 1-fluoranyl-2-isocyanato-4-nitro-benzene
• DTXSID10218710
• AKOS015889079
• Benzene, 1-fluoro-2-isocyanato-4-nitro-
• 2-Fluoro-5-nitrophenyl isocyanate, 98%
• AT26056
• SCHEMBL912939
• 68622-14-0
• EN300-1842699

• Inchi： 1S/C7H3FN2O3/c8-6-2-1-5(10(12)13)3-7(6)9-4-11/h1-3H
• InChI Key： XCDYDLFUPMSLGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.01300
• Monoisotopic Mass: 182.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Density: 1.43
• Melting Point: 50-55 °C(lit.)
• Boiling Point: 274.4°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.57
• PSA: 75.25000
• LogP: 2.22440

1-fluoro-2-isocyanato-4-nitrobenzene Security Information

• Hazard Statement： Toxic/Irritant
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-fluoro-2-isocyanato-4-nitrobenzene

Comprehensive Analysis of 1-Fluoro-2-Isocyanato-4-Nitrobenzene (CAS No. 68622-14-0): Properties, Applications, and Industry Trends

1-Fluoro-2-isocyanato-4-nitrobenzene (CAS No. 68622-14-0) is a specialized aromatic compound gaining attention in pharmaceutical intermediates and material science. Its unique molecular structure—combining fluoro, isocyanato, and nitro functional groups—enables versatile reactivity, making it valuable for synthesizing high-performance polymers and agrochemicals. Researchers increasingly explore its role in click chemistry and cross-coupling reactions, aligning with trends toward sustainable synthesis methods.

The compound’s nitrobenzene backbone contributes to its electron-withdrawing properties, enhancing its utility in electrophilic substitutions. Recent studies highlight its potential in photoactive materials, particularly for OLEDs and sensors, addressing the growing demand for energy-efficient technologies. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, a priority for industries complying with REACH regulations.

From a commercial perspective, 1-fluoro-2-isocyanato-4-nitrobenzene is often searched alongside terms like "high-purity aromatic isocyanates" and "nitrobenzene derivatives for R&D". Suppliers emphasize its low moisture sensitivity and stability under inert conditions, critical for storage and handling. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity, ensuring compliance with pharmaceutical-grade standards.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs), a hotspot in oncology research. This aligns with the surge in ADC-related patents and clinical trials. Additionally, its role in polyurethane coatings with enhanced UV resistance meets automotive and aerospace demands for durable materials. FAQs like "How to handle isocyanato compounds safely?" or "Alternative solvents for nitrobenzene reactions" reflect user concerns, underscoring the need for detailed technical guidance.

In summary, CAS No. 68622-14-0 exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability across sectors—from electronics to life sciences—positions it as a compound of enduring relevance, with research continually unlocking new potentials.